Cas no 2228081-89-6 (methyl 2-amino-2-1-(5-bromofuran-2-yl)cyclopropylacetate)

• Product Name: methyl 2-amino-2-1-(5-bromofuran-2-yl)cyclopropylacetate
• CAS No: 2228081-89-6
• MF: C₁₀H₁₂BrNO₃
• MW: 274.11118221283
• CID: 5946967
• PubChem ID: 165702044
• Update Time: 2025-06-11

methyl 2-amino-2-1-(5-bromofuran-2-yl)cyclopropylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-1-(5-bromofuran-2-yl)cyclopropylacetate
• 2228081-89-6
• methyl 2-amino-2-[1-(5-bromofuran-2-yl)cyclopropyl]acetate
• EN300-1914736

• Inchi： 1S/C10H12BrNO3/c1-14-9(13)8(12)10(4-5-10)6-2-3-7(11)15-6/h2-3,8H,4-5,12H2,1H3
• InChI Key： HQVHTPMRHSBIGA-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2(C(C(=O)OC)N)CC2)O1

Computed Properties

• Exact Mass: 273.00006g/mol
• Monoisotopic Mass: 273.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 65.5Ų

Additional information on methyl 2-amino-2-1-(5-bromofuran-2-yl)cyclopropylacetate

Introduction to Methyl 2-amino-2-1-(5-bromofuran-2-yl)cyclopropylacetate (CAS No. 2228081-89-6)

Methyl 2-amino-2-1-(5-bromofuran-2-yl)cyclopropylacetate, with the chemical formula C₉H₁₀BBrN₂O₃, is a significant compound in the field of pharmaceutical chemistry. This compound is characterized by its complex structure, which includes a cyclopropyl ring and a brominated furan moiety. The presence of these functional groups makes it a valuable intermediate in the synthesis of various bioactive molecules.

The CAS number 2228081-89-6 provides a unique identifier for this compound, ensuring precise classification and reference in scientific literature. The methyl 2-amino-2-1-(5-bromofuran-2-yl)cyclopropylacetate structure is particularly interesting due to its potential applications in drug development. The cyclopropyl group is known for its stability and ability to enhance binding affinity, while the bromofuran moiety offers opportunities for further functionalization.

In recent years, there has been growing interest in the development of novel therapeutic agents that target specific biological pathways. The bromofuran component of this compound has been explored in various research studies for its role in modulating enzyme activity and receptor binding. For instance, studies have shown that compounds containing bromofuran moieties can exhibit potent inhibitory effects on certain kinases and other enzymes involved in inflammatory responses.

The cyclopropylacetate moiety is another key feature of this compound that contributes to its pharmacological potential. This structural element is commonly found in drug molecules due to its ability to improve metabolic stability and oral bioavailability. Researchers have leveraged the cyclopropyl group to develop compounds with enhanced binding properties, making them more effective in therapeutic applications.

Recent advancements in medicinal chemistry have highlighted the importance of Methyl 2-amino-2-1-(5-bromofuran-2-yl)cyclopropylacetate as a versatile building block for synthesizing novel drugs. Its unique structural features make it an attractive candidate for further investigation in the development of treatments for various diseases, including cancer and inflammatory disorders. The compound's ability to undergo selective modifications allows scientists to fine-tune its properties, optimizing its efficacy and safety profiles.

The synthesis of Methyl 2-amino-2-1-(5-bromofuran-2-yl)cyclopropylacetate involves multiple steps, each requiring careful optimization to ensure high yield and purity. Modern synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to streamline the process. These methods not only improve efficiency but also minimize unwanted byproducts, making the synthesis more sustainable.

In conclusion, Methyl 2-amino-2-1-(5-bromofuran-2-yl)cyclopropylacetate (CAS No. 2228081-89-6) represents a promising candidate in pharmaceutical research due to its unique structural features and potential therapeutic applications. The combination of a cyclopropyl ring and a bromofuran moiety offers numerous opportunities for further development, making this compound a valuable asset in the quest for novel drug discoveries.